Cas no 130548-06-0 (2(3H)-Thiophenone,3-aminodihydro-, (3R)-)
130548-06-0 structure
Product Name:2(3H)-Thiophenone,3-aminodihydro-, (3R)-
CAS No:130548-06-0
MF:C4H7NOS
MW:117.169479608536
CID:227915
PubChem ID:7057932
Update Time:2025-04-19
2(3H)-Thiophenone,3-aminodihydro-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiophenone,3-aminodihydro-, (3R)-
- (R)-3-Aminodihydro-2(3H)-thiophenone
- (R)-Homocysteinethiolactone
- 2(3H)-Thiophenone,3-aminodihydro-, (R)-
- D-Homocysteine thiolactone
- KIWQWJKWBHZMDT-GSVOUGTGSA-N
- BDBM86205
- 130548-06-0
- PDSP1_001267
- SCHEMBL6801710
- PDSP2_001251
- D-Homocysteinethiolactone
- (3R)-3-aminothiolan-2-one
- (R)-3-Aminodihydrothiophen-2(3H)-one
-
- Inchi: 1S/C4H7NOS/c5-3-1-2-7-4(3)6/h3H,1-2,5H2/t3-/m1/s1
- InChI Key: KIWQWJKWBHZMDT-GSVOUGTGSA-N
- SMILES: S1C([C@@H](CC1)N)=O
Computed Properties
- Exact Mass: 117.02483502g/mol
- Monoisotopic Mass: 117.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 68.4Ų
2(3H)-Thiophenone,3-aminodihydro-, (3R)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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